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Introduction

Moraxella catarrhalis is a Gram-negative diplococcus increasingly recognized as a significant

human pathogen, particularly in respiratory tract infections such as otitis media, sinusitis, and

bronchitis.[1][2] Rapid and accurate identification of this organism is crucial for appropriate

patient management, especially as many strains produce beta-lactamase, rendering them

resistant to common antibiotics like penicillin and ampicillin.[1] The butyrate esterase test,

utilizing the substrate 3-indoxyl butyrate, offers a rapid and reliable method for the

presumptive identification of M. catarrhalis.[1][3][4]

Principle of the Test

The identification method is based on the detection of the enzyme butyrate esterase, which is

produced by Moraxella catarrhalis but is absent in other morphologically similar organisms like

Neisseria species.[5][6][7][8][9] The substrate, 3-indoxyl butyrate, is hydrolyzed by butyrate

esterase into two products: butyric acid and indoxyl. In the presence of oxygen, the liberated

indoxyl spontaneously oxidizes to form indigo, a dark blue to blue-violet chromogenic

compound.[4][10] The development of this distinct color within a short incubation period

provides a positive result for the presumptive identification of M. catarrhalis.[4]
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Organism
Number of

Strains Tested

Butyrate

Esterase Test

Results

Sensitivity Specificity

Moraxella

catarrhalis
47 All positive 100% -

Neisseria spp. 89 All negative - 100%

Data from a study evaluating a fluorogenic spot method for detecting butyrate esterase.[3][6]
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Click to download full resolution via product page

Caption: Enzymatic hydrolysis of 3-indoxyl butyrate by M. catarrhalis.
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Caption: Step-by-step workflow for the butyrate disk test.
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Presumptive Identification of Moraxella catarrhalis using the Butyrate Disk Test

This protocol details the procedure for performing a rapid qualitative test for the detection of

butyrate esterase to aid in the presumptive identification of Moraxella catarrhalis.

Materials:

Butyrate disks impregnated with 3-indoxyl butyrate

Sterile wooden applicator sticks or bacteriologic loops

Glass microscope slides

Deionized or distilled water

Positive control: Moraxella catarrhalis (e.g., ATCC 25240)

Negative control: Neisseria gonorrhoeae (e.g., ATCC 43069)

Timer

Procedure:

Preparation:

Using aseptic technique, remove a single butyrate disk from the vial and place it on a

clean, dry glass microscope slide.

Add one drop of deionized or distilled water to the disk to moisten it. A slight excess of

water on the disk is acceptable.[1]

Inoculation:

From a pure culture (18-24 hours old) of a suspected oxidase-positive, Gram-negative

diplococcus, use a sterile wooden applicator stick or loop to pick up several colonies. A

heavy, visible inoculum is required.[11]

Smear the inoculum onto the surface of the moistened butyrate disk.
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Incubation:

Incubate the slide at room temperature (15-30°C) for up to 5 minutes.[1][11]

Interpretation of Results:

Positive Result: The development of a blue to blue-violet color within the 5-minute

incubation period indicates the presence of butyrate esterase activity and is a presumptive

positive identification for Moraxella catarrhalis.[1][10]

Negative Result: The absence of a color change (the disk remains colorless or its original

color) within the 5-minute incubation period indicates a negative result.[1]

Quality Control:

Perform quality control with each new lot of butyrate disks and on each day of use.

Positive Control:Moraxella catarrhalis should yield a positive (blue) result.

Negative Control:Neisseria gonorrhoeae should yield a negative (no color change) result.

Limitations of the Procedure:

The test should be read within the 5-minute timeframe, as longer incubation may lead to

false-positive results.[1][11]

A false-negative result may occur if the inoculum is too light.[11]

This test is for the presumptive identification of M. catarrhalis. For a definitive identification, it

should be used in conjunction with other tests, such as colony morphology, Gram stain, and

oxidase test.[1][10]

Some other organisms, such as certain staphylococci and pseudomonads, may also

produce butyrate esterase. Therefore, the test should only be performed on oxidase-positive,

Gram-negative diplococci.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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